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Compound of Interest

Compound Name: VK13

Cat. No.: B15567530

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VK13 is a potent, small-molecule inhibitor of human cathepsin L (hCatL) and SARS-CoV-2 3CL

protease (3CLpro). With Ki values of 2.6 nM and 0.55 nM for hCatL and 3CLpro respectively,

and an anti-SARS-CoV-2 activity with an EC50 of 1.25 µM, VK13 presents a significant tool for

research in oncology, virology, and immunology.[1][2] These application notes provide detailed

protocols for the laboratory handling, storage, and experimental use of VK13.
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Property Value

Molecular Formula C₂₄H₂₈N₄O₅

Molecular Weight 452.50 g/mol

SMILES

CC(C)C--INVALID-LINK--

C=O">C@@HNC(=O)C2=CC3=C(N2)C=CC=C

3OC

Target(s)
Human Cathepsin L (hCatL), SARS-CoV-2

3CLpro

Pathway(s)
Microbiology/Virology, Cancer Cell Invasion and

Metastasis

Laboratory Handling and Storage
Proper handling and storage of VK13 are critical to maintain its stability and activity.

Safety Precautions
VK13 is a potent enzyme inhibitor and should be handled with care.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling VK13.

Ventilation: Handle the powdered form of VK13 in a well-ventilated area or a chemical fume

hood to avoid inhalation.

Spills: In case of a spill, absorb the material with an inert absorbent and dispose of it as

chemical waste. Avoid generating dust.

Storage Conditions
Adherence to the recommended storage conditions will ensure the long-term stability of VK13.
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Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 2 years
Keep the vial tightly

sealed.

Solution in DMSO -20°C Up to 1 month

Prepare aliquots to

avoid repeated freeze-

thaw cycles.

Solution in DMSO -80°C Up to 6 months

Recommended for

long-term storage of

solutions.

Note: Before use, allow the product to equilibrate to room temperature for at least one hour.[2]

Experimental Protocols
The following are detailed protocols for common experiments involving VK13.

In Vitro Cathepsin L Inhibition Assay (Fluorometric)
This protocol is designed to measure the inhibitory activity of VK13 against purified human

cathepsin L.

Materials:

Human Cathepsin L (recombinant)

Cathepsin L substrate (e.g., Z-FR-AMC)

Assay Buffer: 50 mM sodium acetate, 1 mM EDTA, 5 mM DTT, pH 5.5

VK13 stock solution (in DMSO)

96-well black microplate

Fluorometric plate reader (Excitation: 380 nm, Emission: 460 nm)
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Procedure:

Prepare VK13 dilutions: Serially dilute the VK13 stock solution in Assay Buffer to achieve a

range of desired concentrations.

Enzyme Preparation: Dilute human cathepsin L in Assay Buffer to the desired working

concentration.

Assay Setup: To each well of the 96-well plate, add:

50 µL of Assay Buffer

10 µL of diluted VK13 or vehicle control (DMSO in Assay Buffer)

20 µL of diluted human cathepsin L

Pre-incubation: Incubate the plate at 37°C for 15 minutes.

Reaction Initiation: Add 20 µL of the cathepsin L substrate to each well.

Measurement: Immediately begin reading the fluorescence intensity every minute for 30

minutes using a fluorometric plate reader.

Data Analysis: Determine the rate of reaction (slope of the linear portion of the fluorescence

vs. time curve). Calculate the percent inhibition for each VK13 concentration relative to the

vehicle control. Determine the IC50 value by plotting percent inhibition against the logarithm

of VK13 concentration.

In Vitro SARS-CoV-2 3CLpro Inhibition Assay (FRET-
based)
This protocol measures the inhibitory effect of VK13 on the activity of purified SARS-CoV-2

3CLpro using a Förster Resonance Energy Transfer (FRET) substrate.

Materials:

SARS-CoV-2 3CLpro (recombinant)
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3CLpro FRET substrate (e.g., DABCYL-KTSAVLQ↓SGFRKME-EDANS)

Assay Buffer: 20 mM Tris-HCl, 100 mM NaCl, 1 mM EDTA, 1 mM DTT, pH 7.3

VK13 stock solution (in DMSO)

96-well black microplate

Fluorometric plate reader

Procedure:

Prepare VK13 dilutions: Serially dilute the VK13 stock solution in Assay Buffer.

Enzyme Preparation: Dilute SARS-CoV-2 3CLpro in Assay Buffer to the desired working

concentration.

Assay Setup: In a 96-well plate, add:

40 µL of Assay Buffer

5 µL of diluted VK13 or vehicle control

5 µL of diluted SARS-CoV-2 3CLpro

Pre-incubation: Incubate the plate at room temperature for 10 minutes.

Reaction Initiation: Add 50 µL of the 3CLpro FRET substrate to each well.

Measurement: Monitor the increase in fluorescence over time at the appropriate excitation

and emission wavelengths for the FRET pair.

Data Analysis: Calculate the initial reaction velocities and determine the percent inhibition

and IC50 value for VK13 as described in the cathepsin L assay.

Cell-Based Antiviral Assay for SARS-CoV-2
This protocol assesses the ability of VK13 to inhibit SARS-CoV-2 replication in a cell culture

model. Note: This experiment must be performed in a Biosafety Level 3 (BSL-3) facility.
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Materials:

Vero E6 cells (or other susceptible cell line)

SARS-CoV-2 isolate

Complete cell culture medium (e.g., DMEM with 10% FBS)

VK13 stock solution (in DMSO)

96-well cell culture plate

Reagents for quantifying viral replication (e.g., RT-qPCR or plaque assay)

Procedure:

Cell Seeding: Seed Vero E6 cells in a 96-well plate at a density that will result in a confluent

monolayer on the day of infection.

Compound Treatment: The next day, treat the cells with various concentrations of VK13
diluted in cell culture medium. Include a vehicle control (DMSO).

Infection: After a 1-hour pre-treatment, infect the cells with SARS-CoV-2 at a multiplicity of

infection (MOI) of 0.01.

Incubation: Incubate the infected plates at 37°C in a 5% CO₂ incubator for 48-72 hours.

Quantification of Viral Replication:

RT-qPCR: Extract viral RNA from the cell culture supernatant and quantify the viral load

using reverse transcription-quantitative polymerase chain reaction.

Plaque Assay: Collect the supernatant and perform a plaque assay to determine the viral

titer.

Data Analysis: Calculate the percent inhibition of viral replication for each VK13
concentration compared to the vehicle control. Determine the EC50 value.
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Cytotoxicity Assay
It is essential to assess the cytotoxicity of VK13 to ensure that its antiviral or anti-cancer effects

are not due to general cell toxicity.

Materials:

Cell line of interest (e.g., Vero E6, cancer cell lines)

Complete cell culture medium

VK13 stock solution (in DMSO)

96-well cell culture plate

Cell viability reagent (e.g., MTT, CellTiter-Glo®)

Procedure:

Cell Seeding: Seed cells in a 96-well plate as described in the antiviral assay.

Compound Treatment: The following day, treat the cells with a range of VK13 concentrations,

including a vehicle control and a positive control for cytotoxicity (e.g., doxorubicin).

Incubation: Incubate the plate for the same duration as the primary functional assay (e.g.,

48-72 hours).

Cell Viability Measurement: Add the cell viability reagent to each well according to the

manufacturer's instructions and measure the signal (absorbance or luminescence).

Data Analysis: Normalize the data to the vehicle control to determine the percent cell viability.

Calculate the CC50 (50% cytotoxic concentration) value.

Signaling Pathways and Experimental Workflows
Cathepsin L Inhibition in Cancer Progression
Cathepsin L is known to be involved in tumor progression and metastasis through the

degradation of the extracellular matrix (ECM) and processing of growth factors.[3] Inhibition of
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cathepsin L by VK13 can interfere with these processes.
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Caption: VK13 inhibits Cathepsin L, preventing ECM degradation and growth factor activation.

SARS-CoV-2 3CLpro Inhibition in Viral Replication
The SARS-CoV-2 3CLpro is essential for cleaving the viral polyproteins into functional non-

structural proteins (nsps), which are necessary for viral replication. VK13's inhibition of 3CLpro

disrupts this process.

Caption: VK13 inhibits 3CLpro, halting the processing of viral polyproteins.

Experimental Workflow for VK13 Evaluation
The following diagram outlines a typical workflow for the preclinical evaluation of VK13.

Caption: A general workflow for the preclinical development of VK13.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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